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Compound of Interest

Compound Name: Desalkylgidazepam-d5

Cat. No.: B10829633 Get Quote

An In-depth Technical Guide to
Desalkylgidazepam-d5
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Desalkylgidazepam-d5, a

deuterated analog of Desalkylgidazepam. It is intended for use in research, forensic toxicology,

and clinical laboratory settings. This document outlines its chemical properties, its primary

application as an internal standard in quantitative analysis, the relevant pharmacological

pathways of its non-deuterated counterpart, and detailed experimental protocols for its use.

Core Compound Data
Desalkylgidazepam-d5, also known as Bromonordiazepam-d5, is the deuterated form of

desalkylgidazepam, which is a metabolite of the benzodiazepine gidazepam.[1][2][3][4][5] The

incorporation of five deuterium atoms provides a distinct mass shift, making it an ideal internal

standard for mass spectrometry-based quantification of desalkylgidazepam.[1][2][4]

Table 1: Physicochemical Properties of Desalkylgidazepam-d5
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Property Value Reference

CAS Number 1782531-89-8 [1][2][3][4][5]

Molecular Formula C₁₅H₆BrD₅N₂O [1][2][3][4]

Molecular Weight 320.2 g/mol [1][3][4][6]

Formal Name

7-bromo-1,3-dihydro-5-

(phenyl-d5)-2H-1,4-

benzodiazepin-2-one

[1][2][3][4]

Synonyms Bromonordiazepam-d5 [1][2]

Purity ≥99% deuterated forms (d₁-d₅) [2][4]

Formulation

Typically supplied as a solid or

in a solution (e.g., 100 µg/ml in

methanol)

[1][3][4]

Storage -20°C [5]

Mechanism of Action: The GABA-A Receptor
Signaling Pathway
Desalkylgidazepam, the non-deuterated analyte of interest, is a benzodiazepine.

Benzodiazepines exert their effects by modulating the activity of the γ-aminobutyric acid type A

(GABA-A) receptor, the primary inhibitory neurotransmitter receptor in the central nervous

system.[1][2][3][4][5] They bind to a specific allosteric site on the GABA-A receptor, distinct from

the GABA binding site.[2][5] This binding potentiates the effect of GABA, increasing the

frequency of chloride channel opening, leading to an influx of chloride ions and

hyperpolarization of the neuron.[5] This enhanced inhibitory signaling results in the anxiolytic,

sedative, and anticonvulsant properties associated with this class of drugs.

Caption: Benzodiazepine Modulation of the GABA-A Receptor.
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Desalkylgidazepam-d5 is primarily used as an internal standard in the quantification of

desalkylgidazepam in biological matrices such as blood and urine. The following protocols are

generalized methodologies for Liquid Chromatography-Tandem Mass Spectrometry (LC-

MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS) analysis.

This protocol provides a framework for the extraction and analysis of desalkylgidazepam from

blood samples using Desalkylgidazepam-d5 as an internal standard.

a) Sample Preparation and Extraction:

Spiking: To 0.5 mL of whole blood, add a known concentration of Desalkylgidazepam-d5
working solution.

Lysis and Precipitation: Add a suitable protein precipitation solvent (e.g., acetonitrile) to the

sample. Vortex to mix and lyse the cells.

Centrifugation: Centrifuge the sample to pellet the precipitated proteins.

Supernatant Transfer: Carefully transfer the supernatant to a clean tube.

Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen.

Reconstitution: Reconstitute the dried extract in a suitable mobile phase for injection.

b) Chromatographic and Mass Spectrometric Conditions:

LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance

liquid chromatography (UHPLC) system.

Column: A C18 reverse-phase column is commonly used for the separation of

benzodiazepines.

Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium

formate) and an organic solvent (e.g., acetonitrile or methanol).

Mass Spectrometer: A triple quadrupole mass spectrometer operating in Multiple Reaction

Monitoring (MRM) mode.
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Ionization: Electrospray Ionization (ESI) in positive mode.

MRM Transitions: Specific precursor-to-product ion transitions for both desalkylgidazepam

and Desalkylgidazepam-d5 need to be determined and optimized.

c) Quantification:

The concentration of desalkylgidazepam in the sample is determined by calculating the ratio of

the peak area of the analyte to the peak area of the internal standard (Desalkylgidazepam-d5)

and comparing this to a calibration curve prepared with known concentrations of the analyte

and a constant concentration of the internal standard.

This protocol outlines a general procedure for the analysis of desalkylgidazepam in urine,

which may require hydrolysis and derivatization steps.

a) Sample Preparation:

Hydrolysis: To deconjugate glucuronidated metabolites, treat the urine sample with β-

glucuronidase.

Internal Standard Spiking: Add a known amount of Desalkylgidazepam-d5 to the

hydrolyzed sample.

Extraction: Perform a liquid-liquid extraction (LLE) or solid-phase extraction (SPE) to isolate

the analytes.

Derivatization: Many benzodiazepines are thermally labile and require derivatization (e.g.,

silylation) to improve their chromatographic properties and thermal stability for GC analysis.

Reconstitution: Dissolve the derivatized extract in a suitable solvent for GC injection.

b) GC-MS Conditions:

GC System: A gas chromatograph equipped with a suitable capillary column (e.g., a non-

polar or medium-polarity column).

Injection: Splitless injection is often used for trace analysis.
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Oven Temperature Program: A temperature gradient is used to separate the analytes.

Mass Spectrometer: A mass spectrometer operating in Electron Ionization (EI) mode, often in

Selected Ion Monitoring (SIM) or full scan mode.

c) Quantification:

Similar to the LC-MS/MS method, quantification is based on the ratio of the analyte peak area

to the internal standard peak area, plotted against a calibration curve.

Workflow Diagrams
The following diagrams illustrate the general workflows for sample preparation and analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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